amino}pentan-2-ol CAS No. 1340299-04-8](/img/no-structure.png)
5-{[2-(dimethylamino)ethyl](methyl)amino}pentan-2-ol
Overview
Description
“5-{2-(dimethylamino)ethylamino}pentan-2-ol” is a chemical compound with the CAS Number: 1340299-04-8 . Its IUPAC name is 5-[2-(dimethylamino)ethylamino]-2-pentanol . The molecular weight of this compound is 188.31 .
Molecular Structure Analysis
The InChI code for “5-{2-(dimethylamino)ethylamino}pentan-2-ol” is 1S/C10H24N2O/c1-10(13)6-5-7-12(4)9-8-11(2)3/h10,13H,5-9H2,1-4H3 . This code provides a standard way to encode the molecular structure using text, which can be helpful for database searches.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-{[2-(dimethylamino)ethyl](methyl)amino}pentan-2-ol involves the reaction of 2-pentanone with N,N-dimethylaminoethylamine followed by reduction with sodium borohydride.", "Starting Materials": [ "2-pentanone", "N,N-dimethylaminoethylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Mix 2-pentanone and N,N-dimethylaminoethylamine in methanol and stir for 24 hours at room temperature.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional 24 hours at room temperature.", "Step 3: Quench the reaction with water and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1340299-04-8 |
Product Name |
5-{[2-(dimethylamino)ethyl](methyl)amino}pentan-2-ol |
Molecular Formula |
C10H24N2O |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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